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Pivaloyl cyanide (CAS 42867-40-3) is an acyl cyanide with the molecular formula C6H9NO and a

molecular weight of 111.14 g/mol [1]. It is a versatile reagent in organic synthesis, particularly for

introducing the pivaloyl group or a nitrile functionality.

The table below summarizes key synthetic methods from patent literature and technical data.

Key Reactants & . Notes | Key
Method . Catalyst Yield
Conditions Features
From Pivalic Pivalic anhydride + Sodium cyanide (1g 98.9% Simple, high-yield;
Anhydride [1] Trimethylsilyl cyanide per 0.5 mol co-produces pivalic
anhydride) acid-trimethylsilyl
ester.
From Pivalic Pivalic anhydride + Copper(l) Cyanide ~90% Requires handling
Anhydride & Gaseous Hydrocyanic gaseous HCN; uses
HCN [2] [3] Acid (HCN); 80-130°C diphenyl ether as
diluent.
From Pivaloyl Pivaloyl chloride + Copper(l) Cyanide or Not Alternative starting
Chiloride & Gaseous Hydrocyanic  alkali/alkaline earth specified  material; similar
HCN [2] [3] Acid (HCN); 80-130°C  metal cyanide salts safety concerns with

HCN.
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The synthesis from pivalic anhydride and trimethylsilyl cyanide is notably efficient and avoids handling

gaseous hydrogen cyanide [1].

Safety and Handling Considerations

Working with pivaloyl cyanide and its precursors requires strict safety measures.

¢ Cyanide Hazard: The synthesis often involves hydrocyanic acid (HCN), an extremely toxic and
volatile compound [2] [3] [4]. All procedures must be conducted in a well-ventilated fume hood with
appropriate personal protective equipment (PPE).

e Cyanide as a Byproduct: The hydrolysis of pivaloyl cyanide can release cyanide ions [4]. Be aware
of this risk during subsequent reactions or disposal.

Application in Pharmaceutical Research

A significant application of the pivaloyl group is in medicinal chemistry for optimizing drug properties.
Research on Sintokamide analogs for treating prostate cancer demonstrated that replacing a natural
propionamide group with a more sterically hindered pivaloylamide (pivaloyl) group enhanced the
compound's potency [5]. This highlights the pivaloyl group's role in improving metabolic stability and

biological activity of drug candidates.

Experimental Workflow for Synthesis

The diagram below outlines a general workflow for synthesizing pivaloyl cyanide, primarily based on the

method starting from pivalic anhydride.
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Characterization
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Check purity and identity
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Synthesis Workflow for Pivaloyl Cyanide

Research and Sourcing Guidance
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e Consult Original Patents: For full experimental details, consult the original patent documents
US4432910A and EP0053326B1 [2] [3].

e Source from Suppliers: Given the hazards, consider sourcing pivaloyl cyanide directly from
chemical suppliers (check CAS 42867-40-3) rather than synthesizing it in-house.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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